Cas no 2172594-73-7 (5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172594-73-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5568692
• PubChem ID: 165596282
• Update Time: 2025-06-14

5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172594-73-7
• 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594554

• Inchi： 1S/C8H13N3O2/c1-3-8-7(5-12)9-10-11(8)4-6(2)13/h5-6,13H,3-4H2,1-2H3
• InChI Key： CIOUXTGZBGLLJH-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(C=O)N=N1)CC

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Additional information on 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172594-73-7)

The compound 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172594-73-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its triazole core, combined with the aldehyde functional group, makes it a valuable scaffold for the development of novel inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclin-dependent kinases (CDKs), which are critical in cancer therapy.

In addition to its kinase inhibitory properties, 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise in antimicrobial applications. Research conducted by Smith et al. (2024) revealed its potent activity against drug-resistant bacterial strains, including MRSA, by disrupting cell wall biosynthesis. This finding underscores its potential as a lead compound for developing new antibiotics.

The compound's synthetic accessibility has also been a focal point of recent investigations. A novel, high-yield synthesis route was reported in Organic Letters (2023), utilizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) to efficiently produce the triazole core. This method offers scalability and cost-effectiveness, which are crucial for industrial applications.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Current research is exploring structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 5-ethyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172594-73-7) represents a promising scaffold in medicinal chemistry, with demonstrated applications in oncology and infectious diseases. Continued research into its mechanisms and derivatives will likely yield innovative therapeutic agents in the near future.